Pyrene-PI
Pyrene-PI
Brand Name:
Vulcanchem
CAS No.:
139143-25-2
VCID:
VC21179938
InChI:
InChI=1S/C26H29O9P/c27-21-22(28)24(30)26(25(31)23(21)29)35-36(32,33)34-13-2-1-4-14-7-8-17-10-9-15-5-3-6-16-11-12-18(14)20(17)19(15)16/h3,5-12,21-31H,1-2,4,13H2,(H,32,33)/t21?,22-,23+,24-,25-,26?/m0/s1
SMILES:
C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)CCCCOP(=O)(O)OC5C(C(C(C(C5O)O)O)O)O
Molecular Formula:
C26H29O9P
Molecular Weight:
516.5 g/mol
Pyrene-PI
CAS No.: 139143-25-2
Cat. No.: VC21179938
Molecular Formula: C26H29O9P
Molecular Weight: 516.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 139143-25-2 |
|---|---|
| Molecular Formula | C26H29O9P |
| Molecular Weight | 516.5 g/mol |
| IUPAC Name | [(2S,3R,5S,6S)-2,3,4,5,6-pentahydroxycyclohexyl] 4-pyren-1-ylbutyl hydrogen phosphate |
| Standard InChI | InChI=1S/C26H29O9P/c27-21-22(28)24(30)26(25(31)23(21)29)35-36(32,33)34-13-2-1-4-14-7-8-17-10-9-15-5-3-6-16-11-12-18(14)20(17)19(15)16/h3,5-12,21-31H,1-2,4,13H2,(H,32,33)/t21?,22-,23+,24-,25-,26?/m0/s1 |
| Standard InChI Key | VBIVPQHGEARBEM-CDFZIERKSA-N |
| Isomeric SMILES | C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)CCCCOP(=O)(O)OC5[C@H]([C@H](C([C@H]([C@@H]5O)O)O)O)O |
| SMILES | C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)CCCCOP(=O)(O)OC5C(C(C(C(C5O)O)O)O)O |
| Canonical SMILES | C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)CCCCOP(=O)(O)OC5C(C(C(C(C5O)O)O)O)O |
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